4-bromo-N-{[(2-hydroxyphenyl)amino]carbonothioyl}benzamide

• IUPAC Name: 4-bromo-N-[(2-hydroxyphenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C14H11BrN2O2S/c15-10-7-5-9(6-8-10)13(19)17-14(20)16-11-3-1-2-4-12(11)18/h1-8,18H,(H2,16,17,19,20)
• InChI Key: UHUIQARNBONIIN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=S)NC(=O)C2=CC=C(C=C2)Br)O
• Molecular Formula: C14H11BrN2O2S
• Molecular Weight: 351.22 g/mol

Description

4-bromo-N-{[(2-hydroxyphenyl)amino]carbonothioyl}benzamide, also known as BCA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BCA is a thioamide derivative of 2-hydroxy-N-phenylbenzamide, which has been synthesized through several methods.

Mechanism of Action

The mechanism of action of 4-bromo-N-{[(2-hydroxyphenyl)amino]carbonothioyl}benzamide is not fully understood, but it is believed to involve the inhibition of carbonic anhydrase, an enzyme that plays a crucial role in various physiological processes, including acid-base balance, respiration, and ion transport. 4-bromo-N-{[(2-hydroxyphenyl)amino]carbonothioyl}benzamide may also act as a DNA intercalator, disrupting DNA replication and leading to cell death.
Biochemical and Physiological Effects:
4-bromo-N-{[(2-hydroxyphenyl)amino]carbonothioyl}benzamide has been shown to exhibit various biochemical and physiological effects, including the inhibition of cancer cell proliferation and induction of apoptosis. 4-bromo-N-{[(2-hydroxyphenyl)amino]carbonothioyl}benzamide has also been shown to exhibit anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-bromo-N-{[(2-hydroxyphenyl)amino]carbonothioyl}benzamide for lab experiments is its potential as a selective and potent enzyme inhibitor. 4-bromo-N-{[(2-hydroxyphenyl)amino]carbonothioyl}benzamide may also exhibit low toxicity, making it a promising candidate for further development as a therapeutic agent. However, the limitations of 4-bromo-N-{[(2-hydroxyphenyl)amino]carbonothioyl}benzamide include its limited solubility in aqueous solutions, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on 4-bromo-N-{[(2-hydroxyphenyl)amino]carbonothioyl}benzamide, including the development of more efficient synthesis methods, the identification of its precise mechanism of action, and the evaluation of its potential therapeutic applications in various diseases, including cancer and inflammation. Further studies are also needed to investigate the pharmacokinetics and pharmacodynamics of 4-bromo-N-{[(2-hydroxyphenyl)amino]carbonothioyl}benzamide, as well as its potential toxicity and side effects.

Synthesis Methods

4-bromo-N-{[(2-hydroxyphenyl)amino]carbonothioyl}benzamide is synthesized through the reaction of 4-bromo-2-nitroaniline with 2-hydroxy-N-phenylbenzamide in the presence of sodium sulfide. The reaction proceeds through a nucleophilic substitution mechanism to form the thioamide derivative of 2-hydroxy-N-phenylbenzamide. The final product is obtained through purification and recrystallization processes.

Scientific Research Applications

4-bromo-N-{[(2-hydroxyphenyl)amino]carbonothioyl}benzamide has been studied extensively for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. 4-bromo-N-{[(2-hydroxyphenyl)amino]carbonothioyl}benzamide has been shown to exhibit antitumor, antiproliferative, and cytotoxic effects in various cancer cell lines. 4-bromo-N-{[(2-hydroxyphenyl)amino]carbonothioyl}benzamide has also been studied for its potential use as an enzyme inhibitor, particularly for the inhibition of carbonic anhydrase.